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Compound of Interest

Compound Name: 5-Methoxyanthranilic acid HC/

Cat. No.: B158984

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Methoxyanthranilic acid
hydrochloride (HCI), a chemical compound with applications in synthetic chemistry and
potential relevance in pharmaceutical research. This document outlines its chemical properties,
synthesis, and known applications, with a focus on its role as a precursor in the development of

biologically active molecules.

Core Chemical Data

5-Methoxyanthranilic acid HCI is the hydrochloride salt of 5-Methoxyanthranilic acid. The
pertinent chemical data for both the hydrochloride salt and the free base are summarized
below for clarity and comparison.
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5-Methoxyanthranilic Acid 5-Methoxyanthranilic Acid

Property
HCI (Free Base)
CAS Number 1882-70-8[1][2] 6705-03-9[3][4]
Molecular Formula CsHoNOs3-HCI[1] CsHsNO3[3]
Molecular Weight 203.62 g/mol [1] 167.16 g/mol [3][4]
2-Amino-5-methoxy-benzoic 2-Amino-5-methoxybenzoic
Alternate Names ) ] ]
acid hydrochloride[1] acid[3][4]

Crystalline Powder (White to -~
Not specified, but the free

Appearance yellow to pale orange for the i ]
base is a solid
free base)
Melting Point Not specified 148-152 °C

Synthesis and Preparation

While specific experimental protocols for the direct synthesis of 5-Methoxyanthranilic acid
HCI are not extensively detailed in the available literature, a general method for the preparation
of related anthranilic acid derivatives involves the acidification of a reaction mixture with
concentrated hydrochloric acid to precipitate the final product. This suggests a straightforward
synthetic route from the free base or during the final steps of a multi-step synthesis.

A patented process for a related anthranilic acid derivative provides a potential workflow for
obtaining the HCI salt.

Experimental Protocol: General Synthesis of an
Anthranilic Acid Derivative

This protocol is adapted from a patented method for a related compound and illustrates a

general approach.

e Suspension Preparation: A suspension of the precursor compound (a substituted
aminobenzamide) is prepared in an aqueous solution of sodium hydroxide (5-20% by
weight).
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o Oxidative Rearrangement: Sodium hypochlorite (10-12% by weight) is added to the
suspension at a controlled temperature of 25-30°C.

o Acidification: The reaction mixture is then cooled to 5-10°C and acidified with concentrated
hydrochloric acid to a pH of 1.5-2.0.

« |solation: The precipitated product, the anthranilic acid derivative, is collected by filtration.

Synthesis Workflow

(Prepare suspension of precursor in agueous NaOH)

Oxidative Rearrangement

(Add sodium hypochlorite at 25-30°C)

Reaction Quenching & Product Precipitation

(Cool to 5-10°C and acidify with conc. HCl to pH 1.5-2.0)

Isolation

(Collect precipitated product by filtration)

Click to download full resolution via product page

A generalized workflow for the synthesis of an anthranilic acid derivative.

Applications in Synthetic Chemistry

The primary utility of 5-Methoxyanthranilic acid lies in its role as a versatile building block for
the synthesis of more complex heterocyclic compounds, many of which have demonstrated
significant biological activity.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b158984?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Key Synthetic Applications:

» Histamine H3 Receptor Inverse Agonists: The free base, 2-Amino-5-methoxybenzoic acid, is
a key starting material in the synthesis of a quinazolinone class of histamine H3 receptor

inverse agonists.[5][6]

o DPP-4 Inhibitors: It is also utilized in the synthesis of Alogliptin, a selective inhibitor of the
serine protease dipeptidyl peptidase IV (DPP-4), which is used in the management of type 2
diabetes.[5][6]

o Other Heterocyclic Scaffolds: This compound serves as a precursor for various other
complex molecules, including substituted isoquinolinonaphthyridines,
imidazobenzodiazepines, and pyridoquinazolones.[6]

Synthetic Targets
Quinazolinone-based
Histamine H3 Inverse Agonists
Precursor for
- . Starting material for Alogliptin
5-Methoxyanthranilic Acid - .
Building block for (DPP-4 Inhibitor)

Complex Heterocycles
(e.g., Isoquinaolinonaphthyridines)

Click to download full resolution via product page

Synthetic utility of 5-Methoxyanthranilic acid in drug development.

Biological Activity of Related Compounds

Direct studies on the biological activity of 5-Methoxyanthranilic acid HCI are limited in publicly
available research. However, studies on structurally related anthranilic acid derivatives provide
insights into the potential pharmacological relevance of this chemical scaffold.
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A study on anthranilic acid sulfonamide analogs revealed that a derivative containing a
methoxy group exhibited significant superoxide dismutase (SOD) activity, suggesting potential
antioxidant properties.[7] It is important to note that this was a more complex derivative and not
the title compound.

Biological Activity
Compound Class Reference
Observed

Anthranilic Acid Sulfonamide Antioxidant (SOD) activity,

-
Analogs Antifungal, Cytotoxic effects 7l

5-Hydroxyanthranilic Acid ) o
5-Lipoxygenase inhibition [8]
Esters

Conclusion

5-Methoxyanthranilic acid HCI is a chemical compound whose primary significance in the
scientific literature is linked to the synthetic utility of its free base form, 5-Methoxyanthranilic
acid. As a stable salt, the hydrochloride form is likely useful for storage and handling in
synthetic applications. The core value of this compound lies in its role as a key intermediate in
the synthesis of various biologically active molecules, including those with applications as
enzyme inhibitors and receptor modulators. Further research is warranted to explore the direct
biological activities of 5-Methoxyanthranilic acid and its salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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